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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzaldehyde

CAS No.: 109179-31-9

Cat. No.: B1282531

Get Quote

Executive Summary
From the Desk of the Senior Application Scientist:

In pharmaceutical synthesis and crystal engineering, distinguishing between the structural

isomers of bromobenzaldehyde (2-, 3-, and 4-bromobenzaldehyde) is a critical quality attribute.

While they share the same molecular formula (

), their electronic environments differ radically due to the interplay between the electron-
withdrawing inductive effect (-I) and the electron-donating mesomeric effect (+M) of the
bromine substituent.

This guide moves beyond basic characterization, providing a rigorous spectroscopic

comparison.[1] The most diagnostic feature identified is the

H NMR chemical shift of the aldehyde proton, which exhibits a significant downfield shift in the
ortho-isomer (10.34 ppm) compared to the para-isomer (9.99 ppm) due to the "ortho effect" and
paramagnetic deshielding.
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Part 1: Theoretical Framework & Electronic Effects
To interpret the spectra correctly, one must understand the underlying electronic tug-of-war:

Inductive Effect (-I): Bromine is electronegative, pulling electron density through the sigma

bond framework. This effect decays with distance (

).

Mesomeric/Resonance Effect (+M): Bromine has lone pairs that can donate into the aromatic

ring. This only affects ortho and para positions.

Steric Inhibition of Resonance (SIR): Specific to 2-bromobenzaldehyde. The bulky bromine

atom at the ortho position forces the carbonyl group to twist out of the plane of the benzene

ring. This reduces conjugation, altering the C=O bond order and spectral frequency.[2][3]

Part 2: Comparative Data Tables
Table 1: Physical & Chemical Properties
Use this table for initial physical identification and handling requirements.

Feature
2-

Bromobenzaldehyde

(Ortho)

3-

Bromobenzaldehyde

(Meta)

4-

Bromobenzaldehyde

(Para)

CAS Registry 6630-33-7 3132-99-8 1122-91-4

Physical State Colorless Liquid
Colorless Viscous

Liquid
White Crystalline Solid

Melting Point 16–19 °C 18–21 °C 55–58 °C

Boiling Point 230 °C 233–236 °C 255–258 °C

Solubility

Immiscible in water;

Soluble in MeOH,

DCM

Immiscible in water;

Soluble in MeOH,

DCM

Slightly soluble in

water; Soluble in hot

EtOH

Table 2: Spectroscopic Markers (Diagnostic)
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Data referenced from verified spectral databases (SDBS, NIST).

Technique Parameter
2-

Bromobenzalde

hyde

3-

Bromobenzalde

hyde

4-

Bromobenzalde

hyde

H NMR

CHO Shift (

)

10.34 ppm

(Singlet)

~10.00 ppm

(Singlet)

9.99 ppm

(Singlet)

H NMR Aromatic Pattern

Complex ABCD

multiplet (7.4–7.9

ppm)

Singlet (H2) +

Multiplets

Symmetric

AA'BB' (Two

doublets)

IR C=O Stretch
~1695–1705

cm⁻¹

~1700–1705

cm⁻¹
~1700 cm⁻¹

IR
C-H OOP

(Fingerprint)

740–760 cm⁻¹ (4

adj. H)

680–690 & 780–

800 cm⁻¹ (3 adj.

H)

810–840 cm⁻¹ (2

adj. H)

Part 3: Deep Dive – Nuclear Magnetic Resonance ( H
NMR)
The proton NMR provides the most definitive identification.

The "Ortho Effect" (2-Bromobenzaldehyde)
The aldehyde proton in the 2-isomer appears significantly downfield at 10.34 ppm.

Mechanism: The carbonyl oxygen lone pairs are in close proximity to the large electron cloud

of the bromine atom. This creates a paramagnetic deshielding zone (Van der Waals

deshielding) and potentially locks the conformation via a weak intramolecular interaction,

exposing the proton to the anisotropy of the carbonyl group more effectively.

The Symmetry of the Para Isomer (4-
Bromobenzaldehyde)
The 4-isomer possesses a
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axis of symmetry (rotationally effective on the NMR timescale).

Result: The protons at positions 2 and 6 are chemically equivalent, as are those at 3 and 5.

This results in a classic AA'BB' coupling pattern, appearing as two "roofed" doublets between

7.6 and 7.8 ppm.

The Meta Isomer (3-Bromobenzaldehyde)
Lacks the symmetry of the para isomer and the steric compression of the ortho isomer.

Diagnostic Peak: Look for the isolated singlet at ~8.0 ppm corresponding to the proton at

position 2 (sandwiched between the aldehyde and bromine).

Part 4: Vibrational Spectroscopy (IR)
While the Carbonyl (C=O) stretch is similar for all three (~1700 cm⁻¹), the Fingerprint Region

(600–900 cm⁻¹) is the key to differentiating the substitution pattern.

2-Bromo: Shows a strong band near 750 cm⁻¹ due to the out-of-plane (OOP) bending of 4

adjacent aromatic protons.

4-Bromo: Shows a strong band near 820 cm⁻¹ due to the OOP bending of 2 adjacent

aromatic protons.

3-Bromo: More complex, typically showing bands for 3 adjacent protons (~780 cm⁻¹) and 1

isolated proton.

Part 5: Experimental Protocols
Protocol A: High-Resolution H NMR Acquisition
Objective: To resolve the specific chemical shift of the aldehyde proton and aromatic coupling

constants.

Sample Preparation:

Weigh 10–15 mg of the bromobenzaldehyde isomer.

Note: If using 2-Br or 3-Br (liquids), use a glass pasteur pipette to transfer ~10 µL.
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Dissolve in 0.6 mL of

(Deuterated Chloroform) containing 0.03% TMS (Tetramethylsilane) as an internal
reference.

Critical: Ensure the solution is clear. Filter through a small cotton plug if particulate matter

(dust/polymer) is visible.

Acquisition Parameters:

Instrument: 300 MHz or higher (400 MHz recommended for clear AA'BB' resolution).

Pulse Sequence: Standard zg30 (30° pulse).

Scans (NS): 16 scans are sufficient for this concentration.

Relaxation Delay (D1): Set to 1.0 second. (Aldehyde protons have long T1 relaxation

times; ensure D1 is sufficient for quantitative integration).

Processing:

Reference the TMS peak to 0.00 ppm.

Phase correct manually if the aldehyde peak (10 ppm) shows distortion.

Protocol B: IR Spectroscopy (ATR Method)
Objective: To identify substitution patterns via the fingerprint region.

Instrument Setup: FT-IR Spectrometer with Diamond ATR accessory.

Background: Collect a background spectrum (air) with 32 scans.

Sample Application:

Liquid (2-Br/3-Br): Place 1 drop directly on the crystal.

Solid (4-Br): Place ~2 mg of solid on the crystal and apply pressure using the anvil clamp

to ensure good contact.
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Acquisition:

Range: 4000–600 cm⁻¹.

Resolution: 4 cm⁻¹.

Scans: 16.

Cleaning: Clean crystal with Isopropanol (IPA) immediately after use to prevent corrosion

from residual bromide species.

Part 6: Visualization & Workflows
Diagram 1: Analytical Workflow for Isomer Identification
This workflow illustrates the logical flow from sample receipt to definitive identification.
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(2-Bromo)Downfield Shift

Shift ~ 10.0 ppm
(3-Bromo)

Standard Shift
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Caption: Step-by-step analytical workflow for differentiating bromobenzaldehyde isomers using

physical state and NMR markers.

Diagram 2: Electronic Effects & Spectral Consequences
A conceptual map explaining the "Why" behind the spectral shifts.
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Resonance Effect (+M)
Electron Donation

Conjugation

C=O Bond Twist
(Non-planar)

Paramagnetic Deshielding
(Van der Waals)

NMR: Standard Shift
(~9.9 ppm)

NMR: Downfield Shift
(>10.3 ppm)

Click to download full resolution via product page

Caption: Causal relationship between the bromine position, electronic/steric effects, and the

resulting NMR spectral shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1282531?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/125/Interpreting_the_Mass_Spectrum_of_4_Bromobenzaldehyde_A_Comparative_Guide.pdf
https://chem.pg.edu.pl/documents/175230/54717567/8.%20IR.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/ChemicalShift.htm
https://www.benchchem.com/product/b1282531/docs#spectroscopic-differentiation-of-bromobenzaldehyde-isomers-a-technical-guide
https://www.benchchem.com/product/b1282531/docs#spectroscopic-differentiation-of-bromobenzaldehyde-isomers-a-technical-guide
https://www.benchchem.com/product/b1282531/docs#spectroscopic-differentiation-of-bromobenzaldehyde-isomers-a-technical-guide
https://www.benchchem.com/product/b1282531/docs#spectroscopic-differentiation-of-bromobenzaldehyde-isomers-a-technical-guide
https://www.benchchem.com/product/b1282531?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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